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Compound of Interest

Benzyl ethyl-L-valinate
Compound Name:
hydrochloride

Cat. No.: B2492615

An In-depth Technical Guide to the Safety and Handling of Benzyl Ethyl-L-Valinate
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). A specific SDS for Benzyl Ethyl-L-Valinate
Hydrochloride was not available at the time of writing. The information herein is compiled from
various sources, including data for structurally similar compounds. Always consult the specific
SDS provided by the supplier before handling any chemical.

Introduction

Benzyl ethyl-L-valinate hydrochloride is a derivative of the amino acid L-valine.[1][2][3]
Amino acid derivatives are widely utilized in pharmaceutical research and development,
particularly in peptide synthesis and as intermediates for various active pharmaceutical
ingredients.[1][4][5] Understanding the safety and handling protocols for this compound is
crucial for ensuring a safe laboratory environment and the integrity of research outcomes.

Hazard Identification and Classification

A comprehensive GHS classification for Benzyl ethyl-L-valinate hydrochloride is not readily
available. However, based on data for the closely related compound L-Valine benzyl ester
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hydrochloride, the following hazards may be anticipated. It is crucial to handle the compound

as if it possesses these potential hazards until a specific assessment is available.

Table 1: GHS Hazard Classification for L-Valine Benzyl Ester Hydrochloride[6]

Hazard Class Hazard Category

Hazard Statement

Skin corrosion/irritation Category 2

H315: Causes skin irritation

Serious eye damage/eye

H319: Causes serious eye

o Category 2 N
irritation irritation
Specific target organ toxicity, )
] ] H335: May cause respiratory
single exposure; Respiratory Category 3

tract irritation

irritation

Note: This classification is for L-Valine benzyl ester hydrochloride and should be used as a

precautionary guideline for Benzyl ethyl-L-valinate hydrochloride.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of Benzyl Ethyl-L-Valinate Hydrochloride and

Related Compounds
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Property

Benzyl ethyl-L-valinate
hydrochloride

L-Valine benzyl ester
hydrochloride

Molecular Formula

C14H22CINO2[1][2]

C12H18CINO2[6]

Molecular Weight 271.78 g/mol [1][2] 243.73 g/mol [5][6]

Appearance White to off-white solid[1][2] White solid/powder

Melting Point Not available 134-138°C or 138°C[7]
- Soluble in DMSO (= 100 N

Solubility Not specified

mg/mL)[1][2][3]
Purity 99.94%[1][2][3] >98% (TLC)
CAS Number 1259396-60-5[1][2] 2462-34-2[6]

Safety and Handling Procedures

Proper handling procedures are essential to minimize exposure and associated risks. The
following workflow outlines the key stages of handling this compound in a laboratory setting.
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Review SDS & Risk Assessment
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Figure 1: Safe Handling Workflow
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Figure 1. Safe Handling Workflow

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is the primary defense against chemical
exposure.

Laboratory Coat

Chemical-Resistant Gloves
(e.g., Nitrile)
Safety Goggles with Side Shields
(conforming to EN166 or NIOSH) [7, 8]

Essentlal PPE

Gull-face respirator if exposure limits are exceeded or irritation is experienced [7, SD

Respiratory Protection (as needed)

Figure 2: Recommended Personal Protective Equipment (PPE)

Click to download full resolution via product page

Figure 2: Recommended PPE

Engineering Controls

e Ventilation: Always handle Benzyl ethyl-L-valinate hydrochloride in a well-ventilated area.
[8] A chemical fume hood is recommended to minimize inhalation of any dust or aerosols.[8]

[9]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[9]

Storage
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Proper storage is crucial for maintaining the stability and integrity of the compound.

Table 3: Storage Conditions[1][2]

Form Storage Temperature Duration
Powder -20°C 3 years
Powder 4°C 2 years
In solvent -80°C 6 months
In solvent -20°C 1 month

o General Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]
Protect from moisture as the compound may be hygroscopic.[9] Store away from
incompatible materials such as strong oxidizing agents.[7][9][10]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical. The following measures
are based on general laboratory safety principles and data for similar compounds.

Table 4: First-Aid Measures[4][8][9]
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Exposure Route First-Aid Procedure

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash off with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) ) )
contaminated clothing and shoes. Seek medical

attention if irritation occurs.

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do. Seek

immediate medical attention.

Clean mouth with water and drink plenty of
) water afterwards. Do not induce vomiting. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Seek immediate medical attention.

Accidental Release Measures

In case of a spill, follow these procedures to ensure safety and proper cleanup:

o Personal Precautions: Evacuate personnel to a safe area.[8] Wear appropriate PPE,
including respiratory protection, to avoid dust formation and inhalation.[4][8][9][10]

o Environmental Precautions: Prevent the chemical from entering drains or the environment.[3]

[°]

« Containment and Cleanup: Sweep up the spilled solid material and place it into a suitable,
labeled container for disposal.[9][10] Avoid generating dust.[9][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, or
alcohol-resistant foam.[4][8][9][10]
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o Specific Hazards: During a fire, hazardous decomposition products may be formed, including
carbon oxides (CO, COz), nitrogen oxides (NOx), and hydrogen chloride gas.[9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][8][9]

Stability and Reactivity

o Reactivity: No specific reactivity data is available for Benzyl ethyl-L-valinate
hydrochloride.

o Chemical Stability: The compound is expected to be stable under recommended storage
conditions.

¢ Incompatible Materials: Avoid contact with strong oxidizing agents.[9][10]

Toxicological and Ecological Information

There is limited toxicological and ecological data available for Benzyl ethyl-L-valinate
hydrochloride. The toxicological properties have not been fully investigated.[9] No data is
available regarding persistence and degradability, bioaccumulative potential, or mobility in soil
for the closely related L-Valine benzyl ester hydrochloride.[4] It is recommended to avoid
release into the environment.[8][9]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not empty into drains.[9] Contaminated packaging should be
disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Benzyl ethyl-L-valinate hydrochloride safety and
handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2492615#benzyl-ethyl-I-valinate-hydrochloride-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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